Cas no 35689-26-0 (8-Hydroxy-1-naphthaldehyde)

• Product Name: 8-Hydroxy-1-naphthaldehyde
• CAS No: 35689-26-0
• MF: C₁₁H₈O₂
• MW: 172.180023193359
• MDL: MFCD17012274
• CID: 2823624
• PubChem ID: 12203791
• Update Time: 2025-07-21

8-Hydroxy-1-naphthaldehyde Chemical and Physical Properties

Names and Identifiers

• 8-hydroxy-1-naphthaldehyde
• 8-Hydroxynaphthalene-1-carboxaldehyde
• 8-Hydroxynaphthalene-1-carbaldehyde
• 1-hydroxynaphthalene-8-carboxaldehyde
• 8-Naphthol-1-carboxaldehyde
• 8-hydroxy-naphthalene-1-carbaldehyde
• SY056933
• MFCD17012274
• DB-083669
• AC2190
• CS-0374106
• 35689-26-0
• CS-12399
• SCHEMBL9099949
• AC-29754
• DTXSID80480326
• AKOS022638441
• 8-Hydroxy-1-naphthaldehyde

• MDL： MFCD17012274
• Inchi： 1S/C11H8O2/c12-7-9-5-1-3-8-4-2-6-10(13)11(8)9/h1-7,13H
• InChI Key： ZEUYQHCPNSUTRG-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2=CC=CC(C=O)=C21

Computed Properties

• Exact Mass: 172.052429494g/mol
• Monoisotopic Mass: 172.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.3

Additional information on 8-Hydroxy-1-naphthaldehyde

8-Hydroxy-1-naphthaldehyde (CAS No. 35689-26-0): A Comprehensive Guide to Its Properties and Applications

8-Hydroxy-1-naphthaldehyde, with the CAS number 35689-26-0, is a versatile organic compound widely used in chemical synthesis and material science. This aromatic aldehyde is characterized by its naphthalene backbone and a hydroxy group at the 8-position, making it a valuable intermediate in the production of dyes, fluorescent probes, and pharmaceutical agents. Its unique structure allows for diverse chemical modifications, catering to applications in organic electronics and biomolecular imaging.

In recent years, the demand for 8-Hydroxy-1-naphthaldehyde has surged due to its role in developing sustainable materials and green chemistry initiatives. Researchers are exploring its potential in photocatalysis and sensor technologies, aligning with global trends toward eco-friendly solutions. The compound’s ability to form stable complexes with metal ions also makes it a candidate for environmental monitoring and water purification systems.

From a synthetic perspective, 8-Hydroxy-1-naphthaldehyde is often prepared via Vilsmeier-Haack formylation of naphthalene derivatives. Its high purity and consistent quality are critical for applications in pharmaceutical intermediates, where even minor impurities can affect efficacy. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to verify its structural integrity.

The compound’s fluorescence properties have garnered attention in bioimaging and diagnostic tools. Its derivatives are used to label biomolecules, enabling real-time tracking of cellular processes. This aligns with the growing interest in precision medicine and personalized therapeutics, where molecular probes play a pivotal role. Additionally, its thermal stability makes it suitable for high-performance polymers in the electronics industry.

For those sourcing 8-Hydroxy-1-naphthaldehyde, factors like supplier reliability, batch-to-batch consistency, and regulatory compliance are paramount. The compound is typically available as a yellow crystalline powder, soluble in organic solvents like ethanol and dimethyl sulfoxide (DMSO). Proper storage conditions—such as protection from light and moisture—are essential to maintain its stability.

In summary, 8-Hydroxy-1-naphthaldehyde (CAS 35689-26-0) is a multifaceted compound with applications spanning materials science, biotechnology, and industrial chemistry. Its adaptability to emerging technologies ensures its relevance in a rapidly evolving scientific landscape. As research continues, its potential in renewable energy and smart materials is likely to expand, solidifying its status as a cornerstone of modern chemistry.